Cas no 2228963-82-2 (tert-butyl N-3-amino-2-(3-bromo-5-fluorophenyl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(3-bromo-5-fluorophenyl)propylcarbamate
• CAS No: 2228963-82-2
• MF: C₁₄H₂₀BrFN₂O₂
• MW: 347.223206520081
• CID: 6347320
• PubChem ID: 165679454
• Update Time: 2025-07-02

tert-butyl N-3-amino-2-(3-bromo-5-fluorophenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(3-bromo-5-fluorophenyl)propylcarbamate
• 2228963-82-2
• EN300-1886301
• tert-butyl N-[3-amino-2-(3-bromo-5-fluorophenyl)propyl]carbamate

• Inchi： 1S/C14H20BrFN2O2/c1-14(2,3)20-13(19)18-8-10(7-17)9-4-11(15)6-12(16)5-9/h4-6,10H,7-8,17H2,1-3H3,(H,18,19)
• InChI Key： IZMGKYANOYFYDM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(CN)CNC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 346.06922g/mol
• Monoisotopic Mass: 346.06922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-amino-2-(3-bromo-5-fluorophenyl)propylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-(3-bromo-5-fluorophenyl)propylcarbamate (CAS No. 2228963-82-2)

The compound tert-butyl N-3-amino-2-(3-bromo-5-fluorophenyl)propylcarbamate (CAS No. 2228963-82-2) is a specialized carbamate derivative with significant applications in pharmaceutical and organic synthesis. Its unique structure, featuring a 3-bromo-5-fluorophenyl moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and medicinal chemistry.

In recent years, the demand for fluorinated and brominated aromatic compounds has surged, driven by their utility in designing targeted therapies and small-molecule inhibitors. The presence of both bromine and fluorine in tert-butyl N-3-amino-2-(3-bromo-5-fluorophenyl)propylcarbamate enhances its reactivity and selectivity, making it a preferred choice for cross-coupling reactions and peptide modifications. This aligns with the growing trend of precision medicine, where such compounds are used to develop tailored treatments for complex diseases.

From a synthetic perspective, CAS No. 2228963-82-2 is often employed in solid-phase peptide synthesis (SPPS) and protecting group strategies. The tert-butyloxycarbonyl (Boc) group in its structure is particularly noteworthy, as it provides stability under acidic conditions while being easily removable under mild conditions. This property is critical for multi-step organic syntheses, where protecting groups play a pivotal role in achieving high yields and purity.

The compound’s relevance extends to bioconjugation and proteomics research, where it serves as a linker or spacer in antibody-drug conjugates (ADCs). With the rise of ADC-based therapies in oncology, the importance of tert-butyl N-3-amino-2-(3-bromo-5-fluorophenyl)propylcarbamate is further underscored. Its ability to incorporate halogenated aromatics into larger biomolecules makes it a versatile tool for biopharmaceutical innovation.

Another area of interest is the compound’s potential in neuropharmacology. The 3-bromo-5-fluorophenyl group is structurally similar to motifs found in CNS-active drugs, suggesting possible applications in neurological disorder research. This has sparked discussions in academic circles about its utility in developing blood-brain barrier (BBB)-penetrating agents, a hot topic in neurodegenerative disease research.

For those exploring green chemistry alternatives, tert-butyl N-3-amino-2-(3-bromo-5-fluorophenyl)propylcarbamate offers opportunities for sustainable synthesis. Recent studies highlight its compatibility with catalytic methods and solvent-free reactions, aligning with the global push toward eco-friendly chemical processes. This aspect is particularly appealing to industries aiming to reduce their environmental footprint while maintaining high efficiency.

In summary, tert-butyl N-3-amino-2-(3-bromo-5-fluorophenyl)propylcarbamate (CAS No. 2228963-82-2) is a multifaceted compound with broad applications in pharmaceutical development, bioconjugation, and organic synthesis. Its unique structural features and compatibility with modern synthetic methodologies position it as a key player in advancing drug discovery and biomedical research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative chemistry.